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Compound of Interest

Benzyl 4-oxo-2-phenylpiperidine-
Compound Name:
1-carboxylate

cat. No.: B1356190

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological significance of Benzyl 4-oxo-2-phenylpiperidine-1-carboxylate. The
information is curated for professionals in the fields of chemical research and drug
development.

Core Chemical Properties

While extensive experimental data for Benzyl 4-oxo-2-phenylpiperidine-1-carboxylate is not
widely available in public literature, the following table summarizes its fundamental chemical
identifiers.[1][2][3] Many physical properties such as melting point, boiling point, and solubility
are not readily available.[2][3]
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Property Value Source
CAS Number 335266-05-2 [11[3]
Molecular Formula C19H19NO3 [11[2][3]
Molecular Weight 309.4 g/mol [11[2]
Purity Specification >95% [1]
Physical State Not available [2]
Solubility Not available [2]
Melting Point Not available [2][3]
Boiling Point Not available [2]
Flash Point Not available [2][3]

Synthesis Protocol

A documented method for the synthesis of Benzyl 4-oxo-2-phenylpiperidine-1-carboxylate

involves a conjugate addition reaction. The following protocol is based on established

laboratory procedures.

Experimental Protocol: Synthesis of Benzyl 4-oxo0-2-
phenylpiperidine-1-carboxylate

Materials:

Benzyl 4-o0x0-3,4-dihydropyridine-1(2H)-carboxylate

Phenylboronic acid
[Rh(cod)2]BF4 (catalyst)

Potassium hydroxide (KOH) solution (1.5 M)

Dioxane

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://aksci.com/item_detail.php?cat=9290CV
http://www.smochem.com/products/4308-CAS-335266-05-2.html
https://aksci.com/item_detail.php?cat=9290CV
https://aksci.com/sds/9290CV_SDS.pdf
http://www.smochem.com/products/4308-CAS-335266-05-2.html
https://aksci.com/item_detail.php?cat=9290CV
https://aksci.com/sds/9290CV_SDS.pdf
https://aksci.com/item_detail.php?cat=9290CV
https://aksci.com/sds/9290CV_SDS.pdf
https://aksci.com/sds/9290CV_SDS.pdf
https://aksci.com/sds/9290CV_SDS.pdf
http://www.smochem.com/products/4308-CAS-335266-05-2.html
https://aksci.com/sds/9290CV_SDS.pdf
https://aksci.com/sds/9290CV_SDS.pdf
http://www.smochem.com/products/4308-CAS-335266-05-2.html
https://www.benchchem.com/product/b1356190?utm_src=pdf-body
https://www.benchchem.com/product/b1356190?utm_src=pdf-body
https://www.benchchem.com/product/b1356190?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1356190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Standard organic workup reagents (e.g., diethyl ether, saturated sodium bicarbonate
solution, brine, water)

e Anhydrous magnesium sulfate or sodium sulfate for drying
Procedure:

 |In a suitable reaction vessel, dissolve phenylboronic acid (1.3 equivalents) and
[Rh(cod)2]BF4 (0.02 equivalents) in a degassed mixture of 1.5 M potassium hydroxide
solution and dioxane.

 Stir the resulting mixture at room temperature for 30 minutes.

e Add a solution of Benzyl 4-oxo-3,4-dihydropyridine-1(2H)-carboxylate (1.0 equivalent) in
dioxane to the reaction mixture.

 Allow the reaction to proceed, monitoring its progress by a suitable chromatographic
technique (e.g., TLC).

e Upon completion, perform an agueous workup. Pour the reaction mixture into a saturated
solution of sodium bicarbonate.

o Extract the aqueous layer with diethyl ether multiple times.

o Combine the organic layers and wash sequentially with saturated sodium bicarbonate
solution, brine, and water.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate the solvent under reduced pressure to yield the crude product.

» Purify the crude product using an appropriate method, such as column chromatography, to
obtain pure Benzyl 4-oxo-2-phenylpiperidine-1-carboxylate.

Visualized Experimental and Logical Workflows

The following diagrams illustrate the synthesis workflow and the potential logical relationships
in the broader context of piperidine derivative applications.
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Synthesis Workflow for Benzyl 4-oxo-2-phenylpiperidine-1-carboxylate
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Synthesis Workflow
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Potential Applications of Piperidine Derivatives

Core Structure

Piperidine Scaffold

ExamplevDerivative Potential Biological Activities

Benzyl 4-oxo-2-phenyl- . - . . .
piperidine-1-carboxylate Anticancer Agents Antiviral Agents Neuroprotective Agents Sigma Receptor Ligands

Investigated in

%search & Development
A\ A\

Drug Discovery & Development

Click to download full resolution via product page

Piperidine Derivatives in Drug Discovery

Biological Context and Potential Applications

The piperidine ring is a well-established "privileged scaffold" in medicinal chemistry, forming the
core of numerous biologically active compounds.[4] While specific signaling pathway
involvement for Benzyl 4-oxo-2-phenylpiperidine-1-carboxylate is not yet detailed in the
literature, derivatives of the 2-phenyl-4-oxopiperidine class are of significant interest to

researchers.

Compounds with this core structure are investigated for a range of pharmacological activities.
For instance, various piperidine derivatives have been explored as anticancer, antiviral, and
neuroprotective agents.[4] The structural motifs present in Benzyl 4-oxo-2-phenylpiperidine-
1-carboxylate suggest its potential as an intermediate or a candidate molecule in the
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development of novel therapeutics, particularly as ligands for targets such as sigma receptors,
which are implicated in a variety of central nervous system disorders. Further research is
necessary to elucidate the specific biological targets and mechanisms of action for this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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